Cas no 136132-54-2 (1,3-Dichloro-2-benzothiophene)

1,3-Dichloro-2-benzothiophene structure
1,3-Dichloro-2-benzothiophene structure
Product Name:1,3-Dichloro-2-benzothiophene
CAS No:136132-54-2
MF:C8H4Cl2S
MW:203.0884
CID:5082763
PubChem ID:15074614
Update Time:2024-03-02

1,3-Dichloro-2-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 1,3-dichloro-2-benzothiophene
    • 1,3-dichloro-benzo[c]thiophene
    • 1,3-Dichloro-2-benzothiophene
    • Inchi: 1S/C8H4Cl2S/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
    • InChI Key: WLWOLJZSKYXOOQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C([H])=C([H])C([H])=C([H])C2=C(S1)Cl

Computed Properties

  • Exact Mass: 201.9410767g/mol
  • Monoisotopic Mass: 201.9410767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 28.2

1,3-Dichloro-2-benzothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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D475390-10mg
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$ 70.00 2022-06-05
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$ 230.00 2022-06-05
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$ 365.00 2022-06-05
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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